2-[(2,4-Dimethylphenyl)sulfanyl]-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 2-(2,4-dimethylphenyl)sulfanyl-1-[4-(2-phenylethenylsulfonyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H26N2O3S2/c1-18-8-9-21(19(2)16-18)28-17-22(25)23-11-13-24(14-12-23)29(26,27)15-10-20-6-4-3-5-7-20/h3-10,15-16H,11-14,17H2,1-2H3
• InChI Key: WPMOIQPUBRUKCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SCC(=O)N2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3)C
• Molecular Formula: C22H26N2O3S2
• Molecular Weight: 430.6 g/mol

Description

This compound is a qualified product with CAS No. 1428113-60-3. It is related to a series of compounds with combined effects on 5-HT (3A) and 5-HT (1A) receptors and on the serotonin (5-HT) transporter (SERT).

Scientific Research Applications

Metabolic Pathways and Enzymatic Involvement

A study identified the cytochrome P450 and other enzymes involved in the in vitro oxidative metabolism of Lu AA21004, a novel antidepressant. The compound was metabolized into several metabolites through the action of CYP2D6, CYP2C9, CYP3A4/5, CYP2A6, CYP2C19, and other enzymes. This research highlights the compound's metabolic pathways and the enzymes responsible for its biotransformation, which is crucial for understanding its pharmacokinetics and potential drug interactions (Hvenegaard et al., 2012).

Pharmacological Effects

Another study explored the pharmacological effects of Lu AA21004, emphasizing its multimodal action for treating major depressive disorder. The compound acts as a serotonin receptor antagonist, partial agonist, and transporter inhibitor. This unique mechanism of action, involving serotonin modulation and transporter inhibition, contributes to its antidepressant and anxiolytic effects, making it a novel candidate for depression treatment (Mørk et al., 2012).

Antimicrobial Activity

The compound has also been explored for its antimicrobial potential. A synthesis and biological evaluation of novel derivatives showed excellent antibacterial and antifungal activities, comparing favorably with standard drugs. This suggests a broader application of the compound beyond its psychiatric implications, potentially offering new avenues for antimicrobial therapy (Rajkumar et al., 2014).

Mechanism of Action

The compound is related to a series of compounds with combined effects on 5-HT (3A) and 5-HT (1A) receptors and on the serotonin (5-HT) transporter (SERT). These compounds display high affinity for these receptors and SERT, and have various properties including antagonistic properties at 5-HT (3A) and 5-HT (7) receptors, partial agonist properties at 5-HT (1B) receptors, agonistic properties at 5-HT (1A) receptors, and potent inhibition of SERT.